Cas no 2228493-93-2 (3-methyl-3-(5-methyl-2-nitrophenoxy)azetidine)

• Product Name: 3-methyl-3-(5-methyl-2-nitrophenoxy)azetidine
• CAS No: 2228493-93-2
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6330499
• PubChem ID: 165861567
• Update Time: 2025-10-11

3-methyl-3-(5-methyl-2-nitrophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(5-methyl-2-nitrophenoxy)azetidine
• EN300-1836715
• 2228493-93-2

• Inchi： 1S/C11H14N2O3/c1-8-3-4-9(13(14)15)10(5-8)16-11(2)6-12-7-11/h3-5,12H,6-7H2,1-2H3
• InChI Key： UTSQXIOKMSXNOB-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1[N+](=O)[O-])C1(C)CNC1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-methyl-3-(5-methyl-2-nitrophenoxy)azetidine

3-Methyl-3-(5-Methyl-2-Nitrophenoxy)Azetidine: A Comprehensive Overview

The compound CAS No 2228493-93-2, also known as 3-methyl-3-(5-methyl-2-nitrophenoxy)azetidine, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of a nitro group and methyl substituents in its structure adds complexity and functionality to the molecule, making it a subject of interest for researchers and industry professionals alike.

Azetidines are known for their rigidity and strained ring structure, which often leads to unique chemical reactivity. The azetidine core in this compound serves as a platform for further functionalization. The nitro group attached to the phenoxy ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This makes the compound potentially useful in areas such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have explored the synthesis and characterization of similar azetidine derivatives, highlighting their potential as building blocks for more complex molecules. For instance, researchers have investigated the use of azetidines in the development of new antibiotics due to their ability to form stable structures that can interact with bacterial targets. The nitro group in this compound could play a role in enhancing the bioactivity of such molecules by increasing their lipophilicity and stability.

The synthesis of 3-methyl-3-(5-methyl-2-nitrophenoxy)azetidine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The methyl groups on the phenoxy ring and the azetidine nitrogen are crucial for stabilizing the molecule's structure and influencing its reactivity. Recent advancements in catalytic methods have made it possible to synthesize such compounds with higher yields and better purity, which is essential for their application in industrial settings.

In terms of applications, this compound could find use in drug discovery programs targeting specific enzymes or receptors. The combination of an azetidine ring with a nitro-substituted phenoxy group creates a unique pharmacophore that may interact with biological targets in novel ways. Additionally, the compound's structural rigidity could make it a valuable component in supramolecular chemistry, where precise molecular interactions are required.

The study of azetidines has also extended into materials science, where their mechanical properties are being explored for use in advanced materials. The strained ring structure of azetidines can contribute to enhanced mechanical strength and thermal stability, making them candidates for high-performance polymers or composites.

In conclusion, CAS No 2228493-93-2, or 3-methyl-3-(5-methyl-2-nitrophenoxy)azetidine, represents an intriguing molecule with diverse potential applications. Its unique structure, combining an azetidine core with nitro-substituted phenoxy groups, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new synthetic methods and applications for azetidines, this compound is likely to play an increasingly important role in various scientific disciplines.